1-(3,4-dichlorobenzyl)-2-oxo-N-(2-pyridinyl)-1,2-dihydro-3-pyridinecarboxamide

• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]-2-oxo-N-pyridin-2-ylpyridine-3-carboxamide
• InChI: InChI=1S/C18H13Cl2N3O2/c19-14-7-6-12(10-15(14)20)11-23-9-3-4-13(18(23)25)17(24)22-16-5-1-2-8-21-16/h1-10H,11H2,(H,21,22,24)
• InChI Key: JUDNBSVQARJRAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H13Cl2N3O2
• Molecular Weight: 374.2 g/mol

Description

1-(3,4-dichlorobenzyl)-2-oxo-N-(2-pyridinyl)-1,2-dihydro-3-pyridinecarboxamide, more commonly referred to as DCBP, is a synthetic compound with a wide range of applications in scientific research. This compound is widely used in biochemical and physiological studies due to its unique properties and its ability to serve as a versatile tool in lab experiments. In

Scientific Research Applications

Synthesis and Chemical Properties

• Generation of Polysubstituted Pyridinecarboxylic Acid Derivatives : Research has shown methods for generating polysubstituted 2-pyridinecarboxylic acid derivatives, potentially including compounds similar to the one , through selective reactions involving chlorimine functions. This synthesis pathway is crucial for creating a variety of pyridine systems, highlighting the chemical flexibility and utility of such compounds in heterocyclic chemistry (Dubois et al., 1996).

• Synthesis of Novel Pyrido and Pyrimidines : The development of new pyrido and pyrimidine derivatives from related pyridinecarboxamides showcases the compound's role in forming fused heterocyclic systems. This work underlines the importance of these compounds in constructing complex heterocyclic architectures (Bakhite et al., 2005).

• New Synthesis Pathways : Studies have detailed new and versatile methods for preparing related pyridinecarboxamide derivatives. These methods highlight the adaptability and significance of such compounds in synthetic chemistry, providing insights into efficient synthesis strategies (Cativiela et al., 1982).

Potential Applications

• Heterocyclic Synthesis Utility : The use of enaminonitriles in heterocyclic synthesis, leading to the creation of new pyrazole, pyridine, and pyrimidine derivatives, demonstrates the compound's potential as a precursor in synthesizing pharmacologically relevant heterocycles (Fadda et al., 2012).

• Metal Complex Formation : The structural characterization of metal complexes containing related pyridinecarboxamide derivatives indicates potential applications in materials science and coordination chemistry. These complexes could have implications for catalysis, magnetic materials, or as ligands in various chemical reactions (Sousa et al., 2001).